Cas no 1368594-35-7 (3-(pyrrolidin-3-yl)-1H-pyrrole)

• Product Name: 3-(pyrrolidin-3-yl)-1H-pyrrole
• CAS No: 1368594-35-7
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 6517897
• PubChem ID: 82490378
• Update Time: 2025-05-26

3-(pyrrolidin-3-yl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-3-yl)-1H-pyrrole
• 1368594-35-7
• EN300-1846819

• Inchi： 1S/C8H12N2/c1-3-9-5-7(1)8-2-4-10-6-8/h1,3,5,8-10H,2,4,6H2
• InChI Key： QDNRQIPXDBXVDD-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CNC=2)C1

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 27.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(pyrrolidin-3-yl)-1H-pyrrole

Professional Introduction to Compound with CAS No. 1368594-35-7 and Product Name: 3-(pyrrolidin-3-yl)-1H-pyrrole

The compound identified by the CAS number 1368594-35-7 and the product name 3-(pyrrolidin-3-yl)-1H-pyrrole represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative has garnered considerable attention due to its unique structural features and potential applications in drug discovery. The compound consists of a pyrrole ring fused with a pyrrolidine moiety, which endows it with distinct chemical and pharmacological properties that make it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly in the search for molecules with enhanced binding affinity and selectivity towards biological targets. The structural motif of 3-(pyrrolidin-3-yl)-1H-pyrrole is particularly intriguing because it combines the versatility of the pyrrole ring, known for its role in various bioactive molecules, with the nitrogen-rich environment provided by the pyrrolidine group. This combination can lead to the formation of hydrogen bonds and other non-covalent interactions that are critical for molecular recognition processes.

One of the most compelling aspects of this compound is its potential as a scaffold for the development of new therapeutic agents. The pyrrolidine ring, in particular, has been extensively studied for its role in modulating enzyme activity and receptor binding. For instance, derivatives of pyrrolidine have been shown to interact with various enzymes and receptors involved in metabolic diseases, neurological disorders, and cancer. The presence of the pyrrole ring further enhances its pharmacological potential by providing additional sites for interaction with biological targets.

Recent studies have highlighted the importance of 3-(pyrrolidin-3-yl)-1H-pyrrole in the context of drug discovery. Researchers have been exploring its derivatives as potential inhibitors of kinases and other enzymes implicated in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer, making them attractive targets for therapeutic intervention. The ability of this compound to modulate enzyme activity suggests that it could be a valuable tool for developing new treatments.

The synthesis of 3-(pyrrolidin-3-yl)-1H-pyrrole has also been optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Advanced synthetic methodologies have been employed to construct the bicyclic framework efficiently. These methods often involve multi-step reactions that require careful control of reaction conditions to avoid side products. The synthesis typically begins with the formation of a pyrrole derivative, followed by functionalization to introduce the pyrrolidine moiety at the appropriate position.

In addition to its synthetic significance, 3-(pyrrolidin-3-yl)-1H-pyrrole has been investigated for its potential role in materials science. The unique electronic properties of this compound make it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The nitrogen-containing heterocycles in its structure contribute to its ability to conduct electricity while maintaining stability, making it an attractive material for these applications.

The pharmacokinetic properties of 3-(pyrrolidin-3-yl)-1H-pyrrole are also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preclinical studies have begun to explore these aspects, providing insights into its potential pharmacokinetic profile. These studies are essential for guiding further development efforts and ensuring that any future therapeutic agents derived from this scaffold will be safe and effective.

One notable finding from recent research is the ability of derivatives of 3-(pyrrolidin-3-yl)-1H-pyrrole to exhibit significant selectivity towards certain biological targets over others. This selectivity is critical for minimizing side effects associated with drug therapy. By carefully modifying the structure of this compound, researchers can fine-tune its interactions with biological targets to achieve higher specificity. This approach has led to the identification of several promising lead compounds that are now undergoing further investigation.

The computational modeling studies have also played a vital role in understanding the behavior of 3-(pyrrolidin-3-yl)-1H-pyrrole at both molecular and cellular levels. Advanced computational techniques allow researchers to predict how this compound will interact with biological targets before conducting expensive wet-lab experiments. These models can provide insights into binding affinities, enzyme inhibition constants, and other critical parameters that guide drug design efforts.

In conclusion, 1368594-35-7 represents a fascinating molecule with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it an attractive scaffold for developing new therapeutic agents, particularly those targeting enzymes and receptors involved in metabolic diseases and cancer. The ongoing research into its synthesis, pharmacology, pharmacokinetics, and materials science applications underscores its importance as a versatile chemical entity worthy of further exploration.